Cas no 1268013-26-8 (2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- )

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)-, is a brominated benzoxazole derivative with a tert-butyl substituent, offering distinct structural and functional properties. This compound is valued for its potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The bromine and tert-butyl groups enhance its reactivity and steric profile, making it useful for selective coupling reactions and as a building block for heterocyclic frameworks. Its stability and defined molecular structure facilitate precise modifications in synthetic pathways. Researchers may also explore its applications in materials science, such as in the design of fluorescent dyes or coordination complexes, due to its electron-rich aromatic system.

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- structure

1268013-26-8 structure

Product Name:2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)-

CAS No:1268013-26-8

MF:C₁₁H₁₃BrN₂O

MW:269.137721776962

CID:5251004

Update Time:2025-10-29

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-7-(1,1-dimethylethyl)-2-benzoxazolamine (ACI)
- 2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)-
- Inchi： 1S/C11H13BrN2O/c1-11(2,3)7-4-6(12)5-8-9(7)15-10(13)14-8/h4-5H,1-3H3,(H2,13,14)
- InChI Key： BMJRLPQLIWHYOR-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C)(C)C)C2=C(N=C(N)O2)C=1

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-387854-1.0g	5-BROMO-7-TERT-BUTYL-1,3-BENZOXAZOL-2-AMINE	1268013-26-8	1.0g	$986.0	2023-03-02
Enamine	EN300-387854-2.5g	5-BROMO-7-TERT-BUTYL-1,3-BENZOXAZOL-2-AMINE	1268013-26-8	2.5g	$2043.0	2023-03-02
Enamine	EN300-387854-5.0g	5-BROMO-7-TERT-BUTYL-1,3-BENZOXAZOL-2-AMINE	1268013-26-8	5.0g	$2587.0	2023-03-02
Enamine	EN300-387854-10.0g	5-BROMO-7-TERT-BUTYL-1,3-BENZOXAZOL-2-AMINE	1268013-26-8	10.0g	$3253.0	2023-03-02

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

Additional information on 2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)-

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- (CAS No. 1268013-26-8): A Comprehensive Overview

2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- (CAS No. 1268013-26-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Bromo-7-tert-butylbenzoxazolamine, belongs to the class of benzoxazoles and is characterized by its unique structural features and potential biological activities.

The benzoxazole core is a well-known heterocyclic system that has been extensively studied for its diverse biological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of the 5-bromo and 7-(1,1-dimethylethyl) substituents to the benzoxazole framework significantly alters the compound's physicochemical properties and biological profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-Bromo-7-tert-butylbenzoxazolamine in modulating key signaling pathways involved in inflammation and neurodegeneration. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-Bromo-7-tert-butylbenzoxazolamine could be a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Bromo-7-tert-butylbenzoxazolamine has shown promising neuroprotective effects. Research conducted at the University of California, San Francisco, revealed that this compound can effectively protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings indicate that 5-Bromo-7-tert-butylbenzoxazolamine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-Bromo-7-tert-butylbenzoxazolamine has also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Furthermore, the safety profile of 5-Bromo-7-tert-butylbenzoxazolamine has been evaluated in various animal models. Toxicity studies conducted in rodents have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support the continued development of 5-Bromo-7-tert-butylbenzoxazolamine as a safe and effective therapeutic agent.

In conclusion, 2-Benzoxazolamine, 5-bromo-7-(1,1-dimethylethyl)- (CAS No. 1268013-26-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent anti-inflammatory and neuroprotective activities, make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to realize its full therapeutic potential.